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Compound of Interest

Compound Name: Norcarane-3-amine, hydrochloride

Cat. No.: B1660538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norcarane-3-amine, hydrochloride, also known by its IUPAC name bicyclo[4.1.0]heptan-3-

amine; hydrochloride, is a bicyclic amine of interest in synthetic and medicinal chemistry. Its

rigid, three-dimensional structure, conferred by the fused cyclopropane and cyclohexane rings,

makes it a potentially valuable scaffold for the development of novel therapeutic agents. This

technical guide provides a summary of the currently available chemical information for this

compound.

Core Chemical Properties
A comprehensive search of available scientific literature and chemical databases reveals

limited experimentally determined data for Norcarane-3-amine, hydrochloride. The following

table summarizes the basic chemical identifiers and computed properties.
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Property Value Source

IUPAC Name
bicyclo[4.1.0]heptan-3-amine;

hydrochloride
Smolecule[1]

Synonyms
3-Aminonorcarane

hydrochloride
-

CAS Number 78293-49-9 Smolecule[2]

Molecular Formula C₇H₁₄ClN Smolecule[2]

Molecular Weight 147.64 g/mol Smolecule[2]

Note: At the time of this publication, experimentally determined physical properties such as

melting point, boiling point, pKa, and solubility for Norcarane-3-amine, hydrochloride are not

publicly available. Similarly, detailed spectroscopic data (NMR, IR, Mass Spectrometry) have

not been found in the surveyed literature.

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Norcarane-3-amine,
hydrochloride are not readily available in the public domain. General synthetic strategies for

related bicyclo[4.1.0]heptane derivatives often involve the cyclopropanation of a corresponding

cyclohexene precursor, followed by functional group manipulations to introduce the amine.

One plausible, though not explicitly documented, synthetic pathway could involve the following

conceptual steps, illustrated in the workflow diagram below. This diagram represents a logical

synthetic approach rather than a published experimental protocol.
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Conceptual Synthetic Workflow
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Bicyclo[4.1.0]heptan-3-one Oxime
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(e.g., Hydroxylamine)

Bicyclo[4.1.0]heptan-3-amine

Reduction
(e.g., LiAlH4 or H2/Catalyst)

Norcarane-3-amine, hydrochloride

Salt Formation
(e.g., HCl in ether)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Norcarane-3-amine, hydrochloride.

Biological Activity and Signaling Pathways
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There is currently no publicly available information regarding the biological activity, mechanism

of action, or associated signaling pathways for Norcarane-3-amine, hydrochloride. The

pharmacological profile of this specific compound has not been detailed in the scientific

literature.

Research on other bicycloheptane amine derivatives has suggested potential interactions with

central nervous system targets, but these findings cannot be directly extrapolated to

Norcarane-3-amine, hydrochloride without specific experimental validation.

Future Research Directions
The lack of comprehensive data on Norcarane-3-amine, hydrochloride highlights several

opportunities for future research:

Synthesis and Characterization: Development and publication of a robust and scalable

synthetic route, accompanied by full characterization of the compound and its intermediates

using modern analytical techniques (NMR, IR, MS, and elemental analysis).

Physicochemical Profiling: Detailed experimental determination of key physicochemical

properties, including solubility, pKa, and lipophilicity (LogP), which are critical for assessing

its drug-likeness.

Pharmacological Screening: In vitro and in vivo screening to elucidate the biological targets

and pharmacological effects of the compound. This could involve binding assays for various

receptors and enzymes, as well as functional assays to determine its activity.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs to

establish a clear understanding of the relationship between the chemical structure and

biological activity.

The unique conformational constraints of the norcarane scaffold could impart novel

pharmacological properties, making Norcarane-3-amine, hydrochloride and its derivatives an

intriguing area for further investigation in drug discovery.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1660538?utm_src=pdf-body
https://www.benchchem.com/product/b1660538?utm_src=pdf-body
https://www.benchchem.com/product/b1660538?utm_src=pdf-body
https://www.benchchem.com/product/b1660538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While Norcarane-3-amine, hydrochloride is commercially available, a significant gap exists in

the scientific literature regarding its detailed chemical and biological properties. This technical

guide summarizes the currently known information and proposes a conceptual framework for

its synthesis. Further experimental investigation is required to fully elucidate the characteristics

and potential applications of this compound for researchers, scientists, and drug development

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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